Ribf5P(b1-1b)Ribf

• CAS No.: 43019-47-2
• Molecular Formula: C10H19O12P
• Molecular Weight: 362.22 g/mol
• IUPAC Name: [(2R,3S,4R,5S)-5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C10H19O12P/c11-1-3-5(12)7(14)9(20-3)22-10-8(15)6(13)4(21-10)2-19-23(16,17)18/h3-15H,1-2H2,(H2,16,17,18)/t3-,4-,5-,6-,7-,8-,9+,10+/m1/s1
• InChI Key: OLXOHDAJTUPVIO-FXKBPBMMSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@H]([C@@H](O1)O[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(O1)OC2C(C(C(O2)COP(=O)(O)O)O)O)O)O)O

Description

Ribf5P(b1-1b)Ribf is a compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is part of a broader class of molecules that are studied for their roles in biological and chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ribf5P(b1-1b)Ribf involves several steps, typically starting with the preparation of precursor molecules. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained. Industrial production methods may involve large-scale reactors and continuous flow systems to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions

Ribf5P(b1-1b)Ribf can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by common reagents such as oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Ribf5P(b1-1b)Ribf has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in certain reactions.

Biology: The compound is studied for its role in metabolic pathways and its potential as a biomarker.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which Ribf5P(b1-1b)Ribf exerts its effects involves interactions with specific molecular targets and pathways. These interactions can modulate biological processes, leading to various physiological outcomes. The exact molecular targets and pathways are subjects of ongoing research.